Cas no 397842-89-6 (1H-Pyrrolo[2,3-b]pyridine,5-methoxy-1-(phenylsulfonyl)-)

1H-Pyrrolo[2,3-b]pyridine,5-methoxy-1-(phenylsulfonyl)- structure
397842-89-6 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine,5-methoxy-1-(phenylsulfonyl)-
CAS No:397842-89-6
MF:C14H12N2O3S
MW:288.321681976318
CID:299819
PubChem ID:22273650
Update Time:2025-04-19

1H-Pyrrolo[2,3-b]pyridine,5-methoxy-1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-b]pyridine,5-methoxy-1-(phenylsulfonyl)-
    • 1-(Phenylsulfonyl)-5-Methoxy-7-azaindole
    • 1-benzenesulfonyl-5-methoxy-1H-pyrrolo[2,3-b]pyridine
    • 5-methoxy-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine
    • CS-0004224
    • SCHEMBL1683418
    • N-phenylsulphonyl-5-methoxy-7-azaindole
    • 1H-PYRROLO[2,3-B]PYRIDINE, 5-METHOXY-1-(PHENYLSULFONYL)-
    • 1-(BENZENESULFONYL)-5-METHOXYPYRROLO[2,3-B]PYRIDINE
    • 397842-89-6
    • HOSWFCNOLCXXOZ-UHFFFAOYSA-N
    • 1-(Benzenesulfonyl)-5-methoxy-7-azaindole
    • Inchi: 1S/C14H12N2O3S/c1-19-12-9-11-7-8-16(14(11)15-10-12)20(17,18)13-5-3-2-4-6-13/h2-10H,1H3
    • InChI Key: HOSWFCNOLCXXOZ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(N1C=CC2=CC(=CN=C12)OC)(=O)=O

Computed Properties

  • Exact Mass: 288.05700
  • Monoisotopic Mass: 288.057
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.6A^2
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.6

Experimental Properties

  • Density: 1.348
  • Boiling Point: 496.389°C at 760 mmHg
  • Flash Point: 254.007°C
  • Refractive Index: 1.643
  • PSA: 69.57000
  • LogP: 3.36270

1H-Pyrrolo[2,3-b]pyridine,5-methoxy-1-(phenylsulfonyl)- Pricemore >>

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